N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H27N3O4S/c1-14-12-15(2)20(16(3)13-14)30(28,29)25-10-8-18(9-11-25)22(27)24-19-6-4-17(5-7-19)21(23)26/h4-7,12-13,18H,8-11H2,1-3H3,(H2,23,26)(H,24,27)
• InChI Key: JFHYAXCBWCVISB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)N)C
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide is a synthetic organic compound that belongs to the class of sulfonylpiperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via sulfonylation reactions using reagents such as sulfonyl chlorides.

Attachment of the Carbamoylphenyl Group: This step involves the coupling of the carbamoylphenyl group to the piperidine ring, often using amide bond formation techniques.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can be used to modify the functional groups, such as reducing the sulfonyl group to a sulfide.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce sulfides.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, analgesic, or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxamide: Known for its unique combination of functional groups.

N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carboxylate: Similar structure but with a carboxylate group instead of a carboxamide.

N-(4-carbamoylphenyl)-1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-sulfonamide: Contains a sulfonamide group instead of a carboxamide.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to similar compounds.